Cas no 2228368-64-5 (3-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclobutane-1-carboxylic acid
• CAS No: 2228368-64-5
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 6529378
• PubChem ID: 165626839
• Update Time: 2025-05-24

3-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclobutane-1-carboxylic acid
• 3-amino-1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}cyclobutane-1-carboxylic acid
• 2228368-64-5
• EN300-1772965

• Inchi： 1S/C11H15N3O2/c12-6-4-11(5-6,10(15)16)9-7-2-1-3-8(7)13-14-9/h6H,1-5,12H2,(H,13,14)(H,15,16)
• InChI Key： YRILUHQBAVCIJT-UHFFFAOYSA-N
• SMILES： OC(C1(C2C3CCCC=3NN=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 92Ų

Additional information on 3-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclobutane-1-carboxylic acid

3-Amino-1-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclobutane-1-carboxylic acid, identified by the CAS number 2228368-64-5, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of bicyclic compounds and is characterized by its unique structure that combines a cyclobutane ring with a cyclopentacpyrazole moiety. The presence of an amino group and a carboxylic acid functional group further enhances its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of cyclopentacpyrazole derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors. The integration of the cyclobutane ring into the structure of this compound introduces additional strain and rigidity, which can significantly influence its pharmacokinetic properties. This makes it an interesting candidate for exploring novel therapeutic agents.

The synthesis of 3-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclobutane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclopentacpyrazole core. This is followed by the introduction of the cyclobutane ring through either ring-closing metathesis or other cyclization techniques. The amino and carboxylic acid groups are then introduced via appropriate functional group transformations. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The amino group provides nucleophilic character, while the carboxylic acid group offers acidic properties that can be exploited in designing bioactive molecules. Recent research has focused on evaluating its ability to inhibit specific enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can act as potent inhibitors of histone deacetylases (HDACs), which are key players in epigenetic regulation.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a building block in supramolecular chemistry. The rigid structure of the cyclopentacpyrazole moiety allows for strong π–π interactions, making it suitable for constructing self-assembled nanostructures. These structures have applications in drug delivery systems and molecular recognition technologies.

The toxicity profile of 3-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclobutane-1-carboxylic acid has been assessed in preliminary studies using various cell lines and animal models. Results indicate that it exhibits moderate cytotoxicity against cancer cells while showing lower toxicity towards normal cells. This selectivity suggests that it could be developed into a targeted therapeutic agent with reduced side effects.

From an analytical standpoint, this compound presents challenges due to its complex structure. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its identity and purity. Researchers have also employed X-ray crystallography to determine its three-dimensional structure, providing insights into its conformational flexibility and packing behavior.

In conclusion, 3-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}cyclobutane-1-carboxylic acid represents a promising molecule with diverse applications in chemistry and biology. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and materials science. As research continues to uncover its full potential, this compound is likely to play a significant role in advancing our understanding of complex biological systems.